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Compound of Interest

Compound Name: 3,5-Diethylheptane

Cat. No.: B14562925 Get Quote

Technical Guide: 3,5-Diethylheptane
Disclaimer: This document is intended for informational purposes for researchers, scientists,

and drug development professionals. A complete and official Safety Data Sheet (SDS) for 3,5-
Diethylheptane was not available at the time of writing. The information herein is compiled

from publicly available data for 3,5-Diethylheptane and general safety protocols for flammable

aliphatic hydrocarbons.[1][2] Users should exercise caution and consult with a certified safety

professional before handling this chemical.

Chemical and Physical Properties
This section summarizes the computed physical and chemical properties of 3,5-
Diethylheptane.[3]

Property Value Source

Molecular Formula C₁₁H₂₄ PubChem[3]

Molecular Weight 156.31 g/mol PubChem[3]

CAS Number 61869-02-1 PubChem[3]

IUPAC Name 3,5-diethylheptane PubChem[3]

Computed XLogP3 5.6 PubChem[3]

Computed Boiling Point Data not available

Computed Density Data not available
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Hazard Identification and Safety Precautions
As a branched aliphatic hydrocarbon, 3,5-Diethylheptane is expected to be a flammable liquid

and may cause irritation upon contact.[1][2] Vapors may be narcotic at high concentrations.[1]

Hazard Description Precautionary Measures

Flammability

Assumed to be a flammable

liquid. Vapors may form

explosive mixtures with air.

Keep away from heat, sparks,

open flames, and other ignition

sources.[1] Use explosion-

proof electrical equipment.[4]

Ground and bond containers

when transferring material to

prevent static discharge.[4]

Inhalation

High concentrations of vapors

may cause drowsiness,

dizziness, and narcotic effects.

[1][2]

Handle in a well-ventilated

area or in a chemical fume

hood.[5][6] Avoid breathing

vapors.[7]

Skin Contact
May cause skin irritation upon

prolonged or repeated contact.

Wear appropriate protective

gloves and a lab coat.[6][8]

Wash hands thoroughly after

handling.[7]

Eye Contact May cause eye irritation.
Wear safety glasses with side

shields or chemical goggles.[6]

Ingestion

May be harmful if swallowed.

Aspiration into the lungs can

cause chemical pneumonitis.

Do not eat, drink, or smoke

when using this product.[7]

First Aid Measures
The following are general first aid procedures for exposure to volatile organic compounds and

flammable liquids.[9][10][11][12]
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Exposure Route First Aid Protocol

Inhalation

Move the person to fresh air.[9][11][12] If

breathing is difficult, give oxygen. If breathing

has stopped, provide artificial respiration.[11]

Seek immediate medical attention.

Skin Contact

Immediately remove contaminated clothing.[10]

Flush skin with plenty of soap and water for at

least 15 minutes.[9][10] Seek medical attention

if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[10][12] Remove

contact lenses if present and easy to do.[10]

Seek immediate medical attention.

Ingestion

Do NOT induce vomiting. If the person is

conscious, rinse their mouth with water. Seek

immediate medical attention.

Handling and Storage
Proper handling and storage are crucial for maintaining the integrity of 3,5-Diethylheptane and

ensuring laboratory safety.
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Aspect Protocol

Handling

Handle in a well-ventilated area, preferably in a

chemical fume hood.[5][6] Keep containers

tightly closed when not in use.[7] Avoid contact

with skin and eyes.[7] Wear appropriate

personal protective equipment (PPE).[6]

Storage

Store in a cool, dry, well-ventilated area away

from incompatible materials such as strong

oxidizing agents.[1][7] Store in a flammable

liquid storage cabinet.[13] Keep away from

sources of ignition.[1]

Transport

When moving containers, use a secondary

container to prevent breakage and contain

potential spills.[13]

Experimental Protocols
A specific experimental protocol for 3,5-Diethylheptane is not available. The following section

outlines a general workflow for the safe handling of a liquid chemical like 3,5-Diethylheptane in

a research laboratory setting.

General Laboratory Workflow for Handling Liquid
Chemicals
This workflow is a generalized procedure and should be adapted to specific experimental

needs and institutional safety guidelines.
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Preparation

Chemical Handling

Cleanup and Disposal

Storage

Review SDS and Conduct Risk Assessment

Assemble and Inspect PPE

Prepare and Inspect Equipment (e.g., Fume Hood, Glassware)

Transport Chemical to Fume Hood

Dispense Required Amount

Perform Experiment

Quench/Neutralize Reactions (if applicable)

Clean Glassware and Equipment

Dispose of Waste in Designated Containers

Return Chemical to Designated Storage

Update Chemical Inventory

Click to download full resolution via product page

Caption: General laboratory workflow for safe chemical handling.

Personal Protective Equipment (PPE)
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The following is a general guide to PPE for handling flammable and irritant liquids.

PPE Specifications

Eye Protection Chemical safety goggles or a face shield.

Hand Protection
Chemically resistant gloves (e.g., nitrile). Inspect

gloves for tears or holes before use.[8]

Body Protection Flame-retardant lab coat.[1] Closed-toe shoes.

Respiratory Protection

Generally not required if handled in a properly

functioning chemical fume hood. If ventilation is

inadequate, use a NIOSH-approved respirator

with organic vapor cartridges.

Spill and Emergency Procedures
In the event of a spill or emergency, follow these general guidelines.

Situation Procedure

Small Spill

Eliminate all ignition sources.[14] Absorb the

spill with an inert material (e.g., sand,

vermiculite).[14] Place the absorbed material in

a sealed container for disposal. Ventilate the

area.

Large Spill

Evacuate the area. Alert emergency personnel.

Eliminate all ignition sources.[14] Contain the

spill if possible without risk.

Fire

Use a dry chemical, CO₂, or foam extinguisher.

[14] Do not use water, as it may be ineffective.

[14] If the fire is large or cannot be controlled,

evacuate the area and call the fire department.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b14562925?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14562925?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

